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Compound of Interest

Compound Name: 2-Bromonaphthalene

Cat. No.: B165283

An In-depth Technical Guide to the Toxicological Data and Safety Handling of 2-
Bromonaphthalene

Introduction: A Chemist's Perspective on 2-
Bromonaphthalene

2-Bromonaphthalene is a halogenated aromatic hydrocarbon, appearing as a white to off-
white crystalline solid at room temperature.[1] As a functionalized polycyclic aromatic
hydrocarbon (PAH), its utility in organic synthesis is significant, serving as a key intermediate in
the manufacturing of pharmaceuticals, agrochemicals, dyes, and organic semiconductors.[1][2]
[3][4] Its chemical structure, featuring a bromine atom on the naphthalene backbone, provides
a reactive site for various coupling and substitution reactions.[1][3] However, this same
reactivity and its classification as a PAH derivative necessitate a thorough understanding of its
toxicological profile and rigorous adherence to safety protocols. This guide provides drug
development professionals, researchers, and scientists with the critical data and procedural
knowledge required to handle 2-Bromonaphthalene responsibly, ensuring both personal
safety and experimental integrity.

Section 1: Physicochemical and Hazard Profile

A foundational understanding of a compound's properties is the first step in a robust safety
assessment. The physical characteristics of 2-Bromonaphthalene influence its potential
exposure routes and the necessary engineering controls.
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Property

Data

Source(s)

Chemical Name

2-Bromonaphthalene

[5]16]

2-Naphthyl bromide, 3-

Synonyms 3][5][7
ynony Bromonaphthalene BIEaI7]

CAS Number 580-13-2 [61[7]

Molecular Formula C1oH7Br [61[7]

Molecular Weight 207.07 g/mol [6][7]
White to off-white/pale yellow

Appearance _ _ [11[5]
crystalline solid/powder

Melting Point 52-59 °C [8]

Boiling Point 281-282 °C [2][8]
Sparingly soluble in water;

Solubility soluble in organic solvents like  [1][8]

ethanol, ether, and benzene.

Vapor Pressure

0.00347 - 0.00565 mmHg at
25°C

[5]i8]

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

a universal framework for hazard communication. The classification for 2-Bromonaphthalene

dictates the minimum required safety precautions.

Hazard

Hazard Class Category Pictogram Source(s)
Statement
Acute Toxicity, H302: Harmful if
Category 4 (51091
Oral swallowed
Serious Eye H319: Causes
Damage/Eye Category 2 / 2A serious eye [5109]
Irritation irritation
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Section 2: Toxicological Data and Mechanistic
Insights

While 2-Bromonaphthalene is a widely used reagent, its toxicological profile has not been fully
investigated, which necessitates a cautious approach.[7][10] The available data points to
moderate acute toxicity and significant irritation potential.
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Toxicological
Endpoint

Result /
Observation

Comments

Source(s)

Acute Oral Toxicity

Category 4 (Harmful if

swallowed).

Ingestion may cause
gastrointestinal
irritation with nausea,
vomiting, and

diarrhea.

(5107161

Acute Dermal Toxicity

No data available.

May cause skin
irritation upon contact.
Prolonged exposure

should be avoided.

[7]

Acute Inhalation

Toxicity

No data available.

May cause respiratory
tract irritation.
Inhalation of dust or
vapors should be

minimized.

[1](7]

Skin

Corrosion/Irritation

May cause skin

irritation.

The material is not
classified as a skin
corrosive, but direct
contact may lead to

irritation.

[7]

Serious Eye

Damage/Irritation

Category 2 (Causes
serious eye irritation).

Direct contact can
cause significant
irritation. A strong eye

irritant.

(510911 1]

Carcinogenicity

Not classified by IARC
or EPA.

While not currently
classified as a
carcinogen, its
structural similarity to
other PAHs warrants
caution. The
carcinogenicity of

related compounds

[1](12]
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like 2-naphthylamine

is well-documented.

Germ Cell

o No data available. [10]
Mutagenicity

Animal studies on the

broader class of

brominated

hydrocarbons suggest
Reproductive Toxicity No data available. potential for [1][13]

reproductive effects,

but specific data for 2-

Bromonaphthalene is

lacking.
Prolonged or repeated
N exposure may lead to
Specific Target Organ ] ] o
o liver and kidney Human data is limited.  [1]
Toxicity (STOT)
damage (based on
animal studies).
Release into the
environment should
Ecological Toxicity No data available. be avoided as its [91[14]

effects on aquatic life

are unknown.

Expert Insight: The absence of comprehensive carcinogenicity and reproductive toxicity data
does not imply safety. For a compound within the PAH class, it is scientifically prudent to
assume potential for such effects and implement stringent controls to minimize exposure until
more definitive data is available. The primary exposure routes of concern in a laboratory setting
are ingestion (via contaminated hands) and inhalation of airborne particulates during handling.

Section 3: Proactive Safety: A Risk Assessment
Workflow
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A self-validating safety protocol begins long before the chemical is handled. It starts with a
systematic risk assessment. The following workflow is essential for any researcher planning to
work with 2-Bromonaphthalene.
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Caption: Risk Assessment Workflow for 2-Bromonaphthalene.
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Causality Behind the Workflow:

e Phase 1 (Planning): The process begins with information gathering. The SDS is the primary
legal and safety document.[9] Defining the scale of the experiment (Step B) is critical
because risk increases with quantity. Identifying exposure routes (Step C) informs the
specific controls needed.

e Phase 2 (Controls): This phase is about proactive mitigation. Engineering controls (Step D)
like a fume hood are the first and most effective line of defense.[14] Personal Protective
Equipment (PPE) (Step E) serves as the last line of defense.[9] A designated and prepared
workspace (Step F) prevents cross-contamination and ensures waste is handled correctly
from the start.[14]

e Phase 3 (Preparedness): Even with excellent controls, accidents can happen. Knowing the
location of and how to use emergency equipment (Step G) is non-negotiable.[10] A spill kit
(Step H) allows for a swift and safe response.[7] Having emergency contacts readily
available (Step 1) ensures that in the event of an exposure, medical help can be summoned
without delay.[9]

Section 4: Standard Operating Procedures for Safe
Handling

Adherence to standardized protocols is the cornerstone of laboratory safety.

Personal Protective Equipment (PPE)

The selection of PPE must be based on a thorough risk assessment. The following table
provides a baseline for handling 2-Bromonaphthalene in a research setting.
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PPE Item Specification Rationale Source(s)
Protects against dust,
splashes, and
] o accidental eye
Tightly fitting safety i
) contact, which can
Eye/Face Protection goggles or a face ) [71[9]1[10]
_ cause serious
shield. o
irritation. Conforms to
EN166 (EU) or NIOSH
(US) standards.
_ Prevents skin contact
Chemical- S
i i and potential irritation.
Hand Protection impermeable gloves ) [71191[14]
o Always inspect gloves
(e.g., Nitrile).
for tears before use.
Lab coat. For larger Protects skin and
quantities or tasks clothing from
] with a high splash contamination.
Body Protection ) ] ) ) [71[14]
risk, a chemical- Contaminated clothing
resistant apron is should not be worn
recommended. outside the lab.
Generally not required
if handled within a
certified chemical )
Protects against
fume hood. If a fume ) ] ]
_ _ inhalation of fine dust
) ) hood is unavailable or ) )
Respiratory Protection particles, which can [71[9][10]

exposure limits may
be exceeded, a
NIOSH/MSHA-
approved respirator is

necessary.

cause respiratory

irritation.

Step-by-Step Handling Protocol (Weighing and Transfer)

o Preparation: Ensure the chemical fume hood is operational and the work surface is clean

and uncluttered. Don all required PPE.
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o Staging: Place the stock container of 2-Bromonaphthalene, a tared weigh boat or vial, and
necessary spatulas within the fume hood.

o Transfer: Slowly open the stock container. Using a clean spatula, carefully transfer the
desired amount of solid to the weigh boat. The key is to minimize the generation of airborne
dust. Avoid tapping or shaking the spatula unnecessarily.

e Weighing: If the balance is outside the fume hood, securely cap the weigh boat/vial before
removing it for weighing. This prevents the release of particulates into the lab environment.

o Cleanup: After transfer, securely close the stock container. Wipe down the spatula and any
contaminated surfaces within the fume hood with a solvent-dampened cloth (e.g., ethanol or
isopropanol) and dispose of it as hazardous waste.

o Hand Hygiene: After the procedure is complete and PPE is removed, wash hands thoroughly
with soap and water.[9][14]

Storage and Incompatibilities

o Storage Conditions: Store the container tightly closed in a dry, cool, and well-ventilated area.
[2][7][9] Keep it away from heat, direct sunlight, and sources of ignition.[2]

e Incompatible Materials: Avoid contact with strong oxidizing agents.[7] It is also incompatible
with active metals like aluminum and magnesium.[1] Store apart from foodstuff containers.[9]

Section 5: Emergency Response and First Aid

Immediate and correct action during an emergency can significantly mitigate harm.

Emergency Response Decision Flowchart
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Caption: Emergency Response Decision Flowchart.
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First-Aid Measures

Exposure Route Immediate Action Source(s)

Rinse mouth with water. Do
NOT induce vomiting. Never
) give anything by mouth to an
Ingestion ) [7119]
unconscious person. Call a
doctor or Poison Control

Center immediately.

Immediately flush eyes with
plenty of water for at least 15
minutes, occasionally lifting the
upper and lower eyelids.
Eye Contact _ [71[9]
Remove contact lenses if
present and easy to do.
Continue rinsing and seek

immediate medical attention.

Take off contaminated clothing
immediately. Flush skin with
_ plenty of soap and water for at
Skin Contact , . [71[9]
least 15 minutes. If skin
irritation persists, consult a

doctor.

Move the victim into fresh air. If
breathing is difficult, give

Inhalation oxygen. If not breathing, give [7119]
artificial respiration. Seek

immediate medical attention.

Accidental Release (Spill) Protocol

o Evacuate & Ventilate: Evacuate non-essential personnel from the area. Ensure adequate
ventilation, but avoid actions that could aerosolize the dust.[9]

o Control: Remove all sources of ignition.[9]
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Contain & Clean: Wearing appropriate PPE, cover the spill with an inert absorbent material
(e.g., vermiculite, sand, or earth).

Collect: Carefully sweep or scoop up the material and place it into a suitable, labeled
container for hazardous waste disposal. Use spark-proof tools if necessary.[7][14]

Decontaminate: Clean the spill area thoroughly with soap and water or an appropriate
solvent.

Dispose: Dispose of all contaminated materials, including cleaning supplies, as hazardous
waste according to institutional and local regulations.[9]

Section 6: Waste Disposal

Chemical waste management is a critical component of laboratory safety and environmental
responsibility.

Waste Collection: All waste containing 2-Bromonaphthalene, including contaminated
consumables (gloves, weigh boats, paper towels) and residual chemical, must be collected
in a clearly labeled, sealed hazardous waste container.[14]

Labeling: The container must be labeled with "Hazardous Waste" and the full chemical
name: "2-Bromonaphthalene”.

Disposal Route: The waste must be disposed of through an approved institutional or
commercial hazardous waste disposal program. It must not be disposed of down the drain or
in regular trash.[9][14] The final disposal must be in accordance with all applicable local,
regional, and national laws and regulations.[9]

Conclusion

2-Bromonaphthalene is an invaluable reagent in modern chemical synthesis. However, its
potential for harm—specifically its acute oral toxicity and serious eye irritation—coupled with a
lack of comprehensive long-term toxicity data, demands a culture of respect and caution. By
integrating the principles of risk assessment, utilizing appropriate engineering and personal
protective controls, and being prepared for emergencies, researchers can confidently and
safely harness the synthetic utility of this compound. The protocols and data presented in this
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guide serve as a foundation for a robust safety framework, empowering scientists to protect
themselves, their colleagues, and the environment.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 15/16 Tech Support


http://www.sonalplasrubind.com/2-bromonaphthalene-3238054.html
https://cymitquimica.com/cas/580-13-2/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9781951.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromonaphthalene
https://www.chemscene.com/580-13-2.html
https://m.chemicalbook.com/ProductMSDSDetailCB9781951_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB9781951_EN.htm
https://www.chembk.com/en/chem/2-Bromonaphthalene
https://www.echemi.com/sds/2-bromonaphthalene-pid_Seven43863.html
https://www.fishersci.com/store/msds?partNumber=AC179711000&countryCode=US&language=en
https://haz-map.com/Agents/19544
https://www.mdpi.com/2305-6304/12/5/342
https://pubmed.ncbi.nlm.nih.gov/15019719/
https://pubmed.ncbi.nlm.nih.gov/15019719/
https://pdf.benchchem.com/11877/Personal_protective_equipment_for_handling_2_Aminomethyl_5_bromonaphthalene.pdf
https://www.benchchem.com/product/b165283#toxicological-data-and-safety-handling-of-2-bromonaphthalene
https://www.benchchem.com/product/b165283#toxicological-data-and-safety-handling-of-2-bromonaphthalene
https://www.benchchem.com/product/b165283#toxicological-data-and-safety-handling-of-2-bromonaphthalene
https://www.benchchem.com/product/b165283#toxicological-data-and-safety-handling-of-2-bromonaphthalene
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b165283?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165283?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com
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